Cas no 1105054-10-1 (N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide)

• Product Name: N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide
• CAS No: 1105054-10-1
• MF: C₂₀H₂₄N₄O₃
• MW: 368.429564476013
• CID: 6261636
• PubChem ID: 17479205
• Update Time: 2025-07-16

N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26680911
• Z228543494
• 1105054-10-1
• N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide

• Inchi： 1S/C20H24N4O3/c1-15-18(26)23(19(27)24(15)16-9-5-3-6-10-16)13-17(25)22(2)20(14-21)11-7-4-8-12-20/h3,5-6,9-10,15H,4,7-8,11-13H2,1-2H3
• InChI Key： GKXDHEXMUCIVMK-UHFFFAOYSA-N
• SMILES： O=C(CN1C(N(C2C=CC=CC=2)C(C)C1=O)=O)N(C)C1(C#N)CCCCC1

Computed Properties

• Exact Mass: 368.18484064g/mol
• Monoisotopic Mass: 368.18484064g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 4
• Complexity: 655
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 84.7Ų

Additional information on N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide

Professional Introduction to N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide and CAS No 1105054-10-1

N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by the CAS number 1105054-10-1, represents a pinnacle of molecular design, integrating multiple pharmacophoric elements that make it a promising candidate for various therapeutic applications. The intricate architecture of this molecule, featuring a combination of cyclohexyl, cyano, and imidazolidinone moieties, contributes to its potential as a versatile intermediate in drug development.

The chemical structure of N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide is characterized by its high degree of functionalization. The presence of the cyano group at the cyclohexyl ring and the imidazolidinone ring system introduces multiple sites for chemical modification, enabling the synthesis of derivatives with tailored biological activities. This structural complexity is not merely an academic curiosity but a strategic asset that allows for the fine-tuning of pharmacokinetic and pharmacodynamic properties.

Recent advancements in computational chemistry and molecular modeling have facilitated a deeper understanding of the interactions between this compound and biological targets. Studies have demonstrated that the N-(1-cyanocyclohexyl) moiety can engage in favorable interactions with protein binding sites, potentially leading to enhanced drug-receptor affinity. Additionally, the 4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl group has been shown to exhibit inhibitory effects on certain enzymes, making it a valuable component in the design of enzyme inhibitors.

The pharmaceutical industry has been particularly interested in exploring the potential of N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide as a lead compound for drug discovery. Its multifaceted structural features offer opportunities for developing novel therapeutic agents targeting various diseases. For instance, preliminary studies have suggested that this compound may possess anti-inflammatory properties by modulating key signaling pathways involved in inflammation.

In addition to its pharmacological potential, this compound has also been investigated for its role in chemical biology research. The ability to modify specific functional groups within its structure allows researchers to probe fundamental biological processes at a molecular level. This has opened up new avenues for understanding disease mechanisms and developing innovative therapeutic strategies.

The synthesis of N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-yl)acetamide represents a testament to the ingenuity of modern synthetic organic chemistry. The multi-step synthesis involves strategic bond formations and regioselective transformations that highlight the skill and precision required in pharmaceutical chemistry. The successful preparation of this compound underscores the importance of advanced synthetic methodologies in realizing novel drug candidates.

As research continues to unfold, the therapeutic applications of N-(1-cyanocyclohexyl)-N-methyl-2-(4-methyl-2,5-dioxo-3-phenylimidazolidin-1-y acetamide are expected to expand further. The integration of cutting-edge technologies such as high-throughput screening and structure-based drug design will likely accelerate the discovery process, bringing new treatments to patients more quickly than ever before.

The impact of this compound extends beyond mere chemical curiosity; it embodies the spirit of innovation that drives pharmaceutical research forward. By leveraging its unique structural features and exploring new synthetic pathways, scientists are paving the way for next-generation therapeutics that address unmet medical needs.

In conclusion, N-(1-cyanocyclohexyl)-N-methyl -2-(4-methyl -2 ,5 -dioxo -3 -phenylimidazolidin -1 -y l)acetamide stands as a remarkable example of how complex molecular structures can be harnessed for therapeutic benefit. Its journey from laboratory discovery to potential clinical application exemplifies the collaborative efforts between chemists, biologists, and clinicians in advancing human health through innovative drug development.